1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N,N-diethylpiperidine-3-carboxamide
• InChI: InChI=1S/C17H24ClFN2O/c1-3-21(4-2)17(22)13-7-6-10-20(11-13)12-14-15(18)8-5-9-16(14)19/h5,8-9,13H,3-4,6-7,10-12H2,1-2H3
• InChI Key: SLLZPBXWZJJYKU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H24ClFN2O
• Molecular Weight: 326.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a pain medication. ABT-594 belongs to a class of compounds known as nicotinic acetylcholine receptor agonists, which are compounds that bind to and activate nicotinic acetylcholine receptors in the nervous system.

Mechanism of Action

1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide works by activating nicotinic acetylcholine receptors in the nervous system. When 1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide binds to these receptors, it causes the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. These neurotransmitters help to reduce pain by inhibiting the transmission of pain signals in the nervous system.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that are involved in the regulation of pain. 1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide has also been shown to increase the release of acetylcholine, which is a neurotransmitter that is involved in the regulation of muscle movement and cognitive function.

Advantages and Limitations for Lab Experiments

1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the role of nicotinic acetylcholine receptors in the nervous system. However, one limitation is that it is a synthetic compound and may not accurately mimic the effects of natural compounds in the body.

Future Directions

There are several future directions for research on 1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide. One area of research is the development of more potent and selective nicotinic acetylcholine receptor agonists. Another area of research is the development of new pain medications that target nicotinic acetylcholine receptors. Additionally, research on the long-term effects of 1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide on the nervous system may help to inform the development of new pain medications.

Synthesis Methods

1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step involves the reaction of 2-chloro-6-fluorobenzyl bromide with diethylamine to form 1-(2-chloro-6-fluorobenzyl)-N,N-diethylamine. This compound is then reacted with 3-piperidinecarboxylic acid to form the final product, 1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide has been extensively studied for its potential use as a pain medication. It has been shown to be effective in treating a variety of different types of pain, including neuropathic pain, inflammatory pain, and acute pain. 1-(2-chloro-6-fluorobenzyl)-N,N-diethyl-3-piperidinecarboxamide works by activating nicotinic acetylcholine receptors in the nervous system, which leads to the release of neurotransmitters that help to reduce pain.